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Compound of Interest

Compound Name: Methyl 3-oxodecanoate

Cat. No.: B017129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Methyl 3-oxodecanoate (CAS

22348-96-5), a β-keto ester with emerging significance in chemical synthesis and potential

biological relevance. This document details its physicochemical properties, provides an

experimental protocol for its synthesis, and explores its relationship with fatty acid metabolism

and bacterial quorum sensing. Spectroscopic data, where available, are summarized, and

potential applications in research and drug development are discussed.

Chemical and Physical Properties
Methyl 3-oxodecanoate is an organic compound with the molecular formula C₁₁H₂₀O₃ and a

molecular weight of approximately 200.27 g/mol .[1] It is also known by other names, including

methyl 3-oxodecanoate and 3-oxodecanoic acid methyl ester.[2]

Table 1: Physicochemical Properties of Methyl 3-oxodecanoate
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Property Value Source(s)

CAS Number 22348-96-5 [1]

Molecular Formula C₁₁H₂₀O₃ [1]

Molecular Weight 200.278 g/mol [1]

Boiling Point 245.80 °C (estimated) [3]

Flash Point
209.00 °F (98.50 °C)

(estimated)
[3]

Solubility in Water
520.3 mg/L @ 25 °C

(estimated)
[3]

logP (o/w) 3.370 (estimated) [3]

Appearance Not available [1]

Synthesis of Methyl 3-oxodecanoate
A common method for the synthesis of β-keto esters like Methyl 3-oxodecanoate is through a

Claisen condensation or related acylation reactions. A specific protocol for the synthesis of

Methyl 3-oxodecanoate has been described in the patent literature.[4]

Experimental Protocol: Synthesis from Methyl
Acetoacetate and Octanoyl Chloride
This protocol is adapted from a documented synthesis procedure.[4]

Materials:

Methyl acetoacetate

Calcium hydroxide

Toluene

Octanoyl chloride
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Methanol

Concentrated Hydrochloric Acid

Procedure:

To 300 ml of toluene, add 50 g (0.431 mol) of methyl acetoacetate and 7.97 g (0.108 mol) of

calcium hydroxide.

Heat the mixture to 80-110 °C and stir for 2.5 hours, ensuring dehydration.

Cool the reaction mixture to 50-60 °C.

Slowly add 26.9 g (0.165 mol) of octanoyl chloride dropwise over 1.5 hours.

Stir the resulting mixture for 18 hours without heating.

Add 19.1 g (0.597 mol) of methanol to the mixture and heat to 60-80 °C with stirring for 4

hours.

After cooling the reaction mixture, carefully add 33.6 g of concentrated hydrochloric acid.

Separate the aqueous layer.

Wash the organic layer with water.

Concentrate the organic layer under reduced pressure to obtain the crude product.

The crude product can be further purified by distillation.
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Reactants

Step 1: Dehydration Reactant Addition

Step 2: Acylation Reactant Addition

Step 3: Transesterification/Workup

Workup

Product

Methyl Acetoacetate

Heat (80-110 °C) and Stir for 2.5h

Calcium Hydroxide Toluene

Stir for 18h at 50-60 °C

Octanoyl Chloride

Heat (60-80 °C) and Stir for 4h

Methanol

Conc. HCl Addition

Aqueous/Organic Separation

Water Wash

Concentration

Distillation

Methyl 3-oxodecanoate

Click to download full resolution via product page

Caption: Overview of the fatty acid β-oxidation pathway.
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Quorum Sensing in Bacteria
Derivatives of 3-oxo-fatty acids are crucial signaling molecules in bacterial quorum sensing, a

cell-to-cell communication system. Specifically, N-acyl-homoserine lactones (AHLs) with a 3-

oxo-acyl chain are used by various Gram-negative bacteria, including the opportunistic

pathogen Pseudomonas aeruginosa, to regulate gene expression in a population-density-

dependent manner. T[5]he signaling molecule in the las system of P. aeruginosa is N-(3-

oxododecanoyl)-L-homoserine lactone (3O-C12-HSL). Given that Methyl 3-oxodecanoate
shares the 3-oxodecanoyl moiety, it could potentially act as an antagonist or agonist of quorum

sensing, thereby influencing bacterial virulence and biofilm formation. This makes it a molecule

of interest for the development of anti-infective agents that target bacterial communication

rather than viability, potentially reducing the development of resistance.

Quorum Sensing Logic in P. aeruginosa

Pseudomonas aeruginosa

Extracellular Environment

LasI Synthase

N-(3-oxododecanoyl)-L-homoserine lactone (3O-C12-HSL)

LasR-AHL Complex

Diffusion

LasR Receptor

Virulence Gene Expression

Methyl 3-oxodecanoate
(Potential Modulator)

Potential Interaction

Click to download full resolution via product page
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Caption: Simplified logic of the Las quorum sensing system.

Conclusion
Methyl 3-oxodecanoate is a versatile chemical entity with established synthetic routes and

predictable spectroscopic characteristics. While direct biological data is sparse, its structural

similarity to key intermediates in fatty acid metabolism and bacterial quorum sensing signaling

molecules suggests a promising area for future research. For drug development professionals,

the potential for this molecule and its derivatives to modulate bacterial virulence through

quorum sensing inhibition presents an exciting avenue for the discovery of novel anti-infective

therapies. Further investigation into its specific biological activities is warranted to fully

elucidate its therapeutic and research potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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